Cas no 289504-53-6 (1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]-)

4-Bromo-1-[(4-chlorophenyl)methyl]-1H-pyrazole-5-carboxaldehyde is a versatile heterocyclic compound featuring a pyrazole core functionalized with a bromo substituent, a 4-chlorobenzyl group, and an aldehyde moiety. This structure imparts reactivity suitable for further derivatization, making it valuable in synthetic organic chemistry and pharmaceutical research. The bromo and aldehyde groups serve as key sites for cross-coupling and condensation reactions, enabling the construction of complex molecular frameworks. The 4-chlorobenzyl moiety enhances steric and electronic properties, influencing selectivity in subsequent transformations. This compound is particularly useful in the development of biologically active molecules, offering a balance of stability and reactivity for advanced synthetic applications.

1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]- structure

289504-53-6 structure

Product Name:1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]-

CAS No:289504-53-6

MF:C₁₁H₈BrClN₂O

MW:299.551020622253

CID:248979

PubChem ID:2735545

Update Time:2025-05-28

1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]-
- 4-bromo-2-[(4-chlorophenyl)methyl]pyrazole-3-carbaldehyde
- OR8036
- SCHEMBL4908014
- 4-BROMO-1-(4-CHLOROBENZYL)-1H-PYRAZOLE-5-CARBALDEHYDE
- FT-0617695
- 4-bromo-1-[(4-chlorophenyl)methyl]-1H-pyrazole-5-carbaldehyde
- 289504-53-6
- MRWIPJMPNFCPIL-UHFFFAOYSA-N
- MFCD00103038
- 1H-Pyrazole-5-carboxaldehyde, 4-bromo-1-[(4-chlorophenyl)methyl]-
- MB00674
- Inchi： 1S/C11H8BrClN2O/c12-10-5-14-15(11(10)7-16)6-8-1-3-9(13)4-2-8/h1-5,7H,6H2
- InChI Key： MRWIPJMPNFCPIL-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1C=O)CC1C=CC(=CC=1)Cl

Computed Properties

Exact Mass: 297.95100
Monoisotopic Mass: 297.95085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Density: 1.59
Melting Point: 115-118
Boiling Point: 431.7°C at 760 mmHg
Flash Point: 214.9°C
Refractive Index: 1.647
PSA: 34.89000
LogP: 3.15980

1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]- Security Information

Hazard Statement： Irritant
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25

1H-Pyrazole-5-carboxaldehyde,4-bromo-1-[(4-chlorophenyl)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR8036-1g	4-Bromo-1-(4-chlorobenzyl)-1H-pyrazole-5-carboxaldehyde	289504-53-6		1g	£300.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1587858-1g	4-Bromo-1-(4-chlorobenzyl)-1H-pyrazole-5-carbaldehyde	289504-53-6	98%	1g	￥4309.00	2024-05-20